Cas no 122069-63-0 (5,7,9-Hexadecatrienedioicacid, 11-[[(2R)-2-amino-2-carboxyethyl]thio]-12-hydroxy-, (5Z,7E,9E,11R,12S)-)

• Product name: 5,7,9-Hexadecatrienedioicacid, 11-[[(2R)-2-amino-2-carboxyethyl]thio]-12-hydroxy-, (5Z,7E,9E,11R,12S)-
• CAS No: 122069-63-0
• MF: C₁₉H₂₉NO₇S
• MW: 415.50106
• CID: 162278
• PubChem ID: 6443958

5,7,9-Hexadecatrienedioicacid, 11-[[(2R)-2-amino-2-carboxyethyl]thio]-12-hydroxy-, (5Z,7E,9E,11R,12S)- Chemical and Physical Properties

Names and Identifiers

• 5,7,9-Hexadecatrienedioicacid, 11-[[(2R)-2-amino-2-carboxyethyl]thio]-12-hydroxy-, (5Z,7E,9E,11R,12S)-
• 16-carboxytetranordihyroleukotriene E4
• 5,7,9-Hexadecatrienedioicacid, 11-[[(2R)-2-amino-2-carboxyethyl]thio]-12-hydroxy-, (5Z,7E,9E,1...
• (5Z,7E,9E,11R,12S)-11-{[(2R)-2-amino-2-carboxyethyl]sulfanyl}-12-hydroxyhexadeca-5,7,9-trienedioic acid
• 16-Carboxytetranordihydroleukotriene E4
• Tetranor lte4
• 16-carboxy-17,18,19,20-tetranor-leukotriene E3
• 16-carboxy-14,15-dihydro-17,18,19,20-tetranor-LTE4
• 122069-63-0
• 16-carboxy-tetranor-LTE3
• LMFA03020054
• (5Z,7E,9E,11R,12S)-11-[(2R)-2-amino-2-carboxyethyl]sulfanyl-12-hydroxyhexadeca-5,7,9-trienedioic acid
• DTXSID601114121
• CHEBI:74014
• 16-carboxy-17,18,19,20-tetranor-LTE3
• (5Z,7E,9E,11R,12S)-11-[[(2R)-2-Amino-2-carboxyethyl]thio]-12-hydroxy-5,7,9-hexadecatrienedioic acid
• Q27105017
• 16-carboxy-tetranor-leukotriene E3
• (5Z,7E,9E,11R,12S)-11-(L-cystein-S-yl)-12-hydroxyhexadeca-5,7,9-trienedioic acid
• 15-carboxy-14,15-dihydro-16,17,18,19,20-pentanor-leukotriene E4
• 16-carboxy-14,15-dihydro-17,18,19,20-tetranor-leukotriene E4

• Inchi： InChI=1S/C19H29NO7S/c20-14(19(26)27)13-28-16(15(21)9-8-12-18(24)25)10-6-4-2-1-3-5-7-11-17(22)23/h1-4,6,10,14-16,21H,5,7-9,11-13,20H2,(H,22,23)(H,24,25)(H,26,27)/b3-1+,4-2+,10-6+
• InChI Key： LDJCPGIDJQSRGG-UZDHETCGSA-N
• SMILES： NC(C(O)=O)CSC(C(O)CCCC(O)=O)/C=C/C=C/C=C/CCCC(O)=O

Computed Properties

• Exact Mass: 415.166473
• Monoisotopic Mass: 415.166473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183
• XLogP3: -1.2

Experimental Properties

• Density: 1.285
• Boiling Point: 729.9°Cat760mmHg
• Flash Point: 395.2°C
• Refractive Index: 1.582